Cas no 1185297-79-3 (3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride)

• Product Name: 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride
• CAS No: 1185297-79-3
• MF: C₇H₁₃ClN₄O₃
• MW: 236.656120061874
• MDL: MFCD12026796
• CID: 1076919
• PubChem ID: 46736909
• Update Time: 2025-05-23

3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride
• 3-(aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide;hydrochloride
• 1185297-79-3
• MFCD12026796
• A907845
• CS-0338952
• AKOS015847773
• 3-(aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamidehydrochloride
• ALBB-004182

• MDL： MFCD12026796
• Inchi： 1S/C7H12N4O3.ClH/c1-13-3-2-9-6(12)7-10-5(4-8)11-14-7;/h2-4,8H2,1H3,(H,9,12);1H
• InChI Key： KLVBRCRHQGBFGL-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCNC(C1=NC(CN)=NO1)=O

Computed Properties

• Exact Mass: 236.0676180g/mol
• Monoisotopic Mass: 236.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride

Introduction to 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride (CAS No. 1185297-79-3)

3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride, identified by its CAS number 1185297-79-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group at the C3 position and a 2-methoxyethyl side chain at the N1 position, contribute to its unique chemical properties and biological interactions.

The 1,2,4-oxadiazole core is a heterocyclic scaffold known for its stability and versatility in drug design. It has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets or injectables. This property is particularly crucial for drug development, as it ensures better bioavailability and pharmacokinetic behavior.

In recent years, there has been a growing interest in 1,2,4-oxadiazole derivatives as potential candidates for treating a wide range of diseases. These compounds have shown promise in preclinical studies as inhibitors of kinases, phosphodiesterases, and other enzymes involved in inflammatory and neoplastic processes. Specifically, the aminomethyl group in 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride can serve as a linker or a site for further functionalization, enabling the development of more targeted therapeutic agents.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The 1,2,4-oxadiazole moiety has been reported to exhibit activity against various bacterial and fungal strains by interfering with essential metabolic pathways. Additionally, the presence of the 2-methoxyethyl group may enhance the compound's ability to cross biological membranes, improving its efficacy in vivo. These characteristics make it an attractive candidate for further investigation in antimicrobial drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Molecular docking studies suggest that 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride can interact with proteins involved in cell signaling and proliferation. These insights have guided the design of novel derivatives with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the 1,2,4-oxadiazole ring, introduction of the aminomethyl group at the C3 position, and attachment of the 2-methoxyethyl side chain at the N1 position. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis while maintaining high chemical integrity.

In clinical settings, compounds like 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride are being evaluated for their potential therapeutic benefits across multiple disease indications. Preclinical data indicate that this molecule may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. Furthermore, its ability to interact with cell surface receptors suggests possible applications in immunomodulation therapy.

The development of new drugs often involves a thorough characterization of their physicochemical properties to ensure optimal formulation and delivery. For instance, solubility studies have shown that the hydrochloride salt form improves water solubility compared to the free base form. This property is critical for designing dosage forms that ensure adequate drug absorption and distribution throughout the body.

Regulatory agencies require comprehensive data on safety and efficacy before approving new pharmaceuticals for clinical use. Toxicology studies have been conducted to assess the acute and chronic toxicity profiles of 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride, providing valuable insights into its potential side effects and contraindications. These studies are essential for ensuring patient safety during clinical trials and post-marketing surveillance.

The role of computational modeling in drug discovery cannot be overstated. By leveraging high-performance computing resources, researchers can simulate molecular interactions at an atomic level with remarkable accuracy. This approach has accelerated the identification of promising candidates like 3-(Aminomethyl)-N-(2-methoxyethyl)-1,2,4-oxadiazole-5-carboxamide hydrochloride, reducing the time required for hit-to-drug conversion.

Future directions in research may focus on optimizing synthetic routes to improve cost-efficiency and sustainability. Green chemistry principles are being increasingly adopted to minimize waste generation and energy consumption during drug synthesis. Additionally， exploring biocatalytic methods could further enhance production efficiency while maintaining high product quality.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify novel therapeutic agents. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize lead compounds like 3-(Aminomethyl)-N-(2-methoxyethyl)-1，24 oxadiazole 5 carboxamide hydrochloride (CAS No 1185297 79 3) based on predefined criteria such as potency，selectivity，and pharmacokinetic profiles。 This technology holds immense potential for accelerating innovation across multiple therapeutic areas。